[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-3-yl)-ethylamino]acetic acid
• InChI: InChI=1S/C16H24N2O2/c1-2-18(13-16(19)20)15-9-6-10-17(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3,(H,19,20)
• InChI Key: NOIKQPGJDKJNOO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)O)C1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid is a nitrogen-containing heterocyclic compound featuring a piperidine core (six-membered ring), a benzyl group at position 1, an ethylamino substituent at position 3, and an acetic acid moiety. Its molecular weight is 276.38 g/mol , and the presence of both hydrophilic (acetic acid) and lipophilic (benzyl, ethyl) groups may balance its pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid typically involves the formation of the piperidine ring followed by functionalization to introduce the benzyl and ethyl-amino groups. One common method involves the cyclization of appropriate precursors under acidic or basic conditions, followed by alkylation and amination reactions . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like palladium or platinum to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid may involve continuous flow processes to ensure high yield and purity. These methods often utilize automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. The use of high-throughput screening techniques can also optimize the reaction conditions for large-scale production .

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halides or other leaving groups under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases, such as neurological disorders and cancer.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular pathways and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : Higher XLogP3 values (e.g., 0.4 for the 2-ylmethyl analog ) correlate with increased membrane permeability but may reduce aqueous solubility.
• Stereochemistry: The (S)-configured cyclopropyl-amino derivative highlights the importance of enantiopurity in optimizing target engagement.
• Functional Groups: The acetic acid moiety enhances solubility and ionic interactions, distinguishing it from ethanol or nitrile-containing analogs .

Mechanistic Insights from Acetic Acid Modifications

Studies on acetic acid-modified materials (e.g., biochar ) reveal that carboxyl (-COOH) groups enhance adsorption via coordination or ionic interactions. By analogy, the acetic acid group in [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid may facilitate binding to metal ions or polar residues in biological targets, a property less pronounced in non-acidic analogs .

Research and Application Prospects

• Drug Development: The piperidine/ethyl-amino scaffold is prevalent in neuromodulators and enzyme inhibitors. Ethyl and cyclopropyl groups may fine-tune selectivity for receptors like dopamine or serotonin transporters .
• Material Science : Analogous to uranium-adsorbing biochar , acetic acid derivatives could be engineered for environmental remediation, leveraging carboxyl-metal coordination.

Biological Activity

[(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. Characterized by a unique structure comprising a piperidine ring, a benzyl group, and an amino-acetic acid moiety, this compound is primarily studied for its interactions with neurotransmitter systems, which may lead to various therapeutic applications.

• Molecular Formula : C17H26N2O2
• Molecular Weight : 290.4 g/mol

The structural features of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid facilitate its interactions with biological targets, enhancing its solubility and bioavailability. The piperidine ring is critical for binding to receptors in the central nervous system (CNS), while the amino-acetic acid moiety may influence pharmacokinetics.

The biological activity of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid is primarily linked to its modulation of neurotransmitter systems. Research indicates that it interacts with various receptors, including:

• Dopamine Receptors : Potentially influencing mood regulation and cognitive functions.
• Serotonin Receptors : Implicated in antidepressant effects.
• GABA Transporters : Affecting anxiety and mood disorders by modulating GABAergic signaling.

These interactions suggest that the compound may exhibit neuroprotective , analgesic , and antidepressant properties .

Neuroprotective Effects

Initial studies suggest that [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid may protect neurons from damage by modulating neurotransmitter release. This property is crucial for developing treatments for neurodegenerative diseases.

Antidepressant Properties

Similar compounds have demonstrated efficacy in treating mood disorders by influencing serotonin and norepinephrine pathways. The potential antidepressant properties of this compound warrant further investigation through clinical trials.

Analgesic Effects

The compound's analgesic potential is linked to its ability to modulate pain pathways in the CNS. This effect makes it a candidate for pain management therapies.

Case Studies and Experimental Data

• Neuropharmacological Studies : Experimental models have shown that [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid can significantly alter neurotransmitter levels, indicating its role in mood regulation.
• Cytotoxicity Assays : In vitro studies have explored the cytotoxic effects on various cancer cell lines, revealing potential anticancer activity through apoptosis induction.

Study	Findings
Neuropharmacology	Modulates GABA uptake; potential treatment for anxiety disorders.
Cancer Research	Induces apoptosis in MDA-MB-231 breast cancer cells at concentrations as low as 1 μM.

Structure-Activity Relationships (SAR)

The pharmacological activity of [(1-Benzyl-piperidin-3-yl)-ethyl-amino]-acetic acid is often dose-dependent and varies based on its interactions with specific biological targets. A comparative analysis with structurally similar compounds reveals:

Compound Name	Structure Features	Biological Activity
1-(Benzylpiperidin-3-yl)ethanamine	Piperidine ring, ethyl chain	Antidepressant, analgesic
(S)-N-benzylpiperidine-3-carboxylic acid	Piperidine ring, carboxylic acid	Neuroprotective effects
(R)-N-benzylpiperidine-2-carboxylic acid	Similar piperidine structure	Potential anti-inflammatory properties

This table highlights how modifications in structure can significantly alter biological activity, emphasizing the importance of SAR studies in drug development.